(+)-Sodium L-ascorbate crystalline

• IUPAC Name: sodium;(5R)-5-[(1S)-1,2-dihydroxyethyl]-3-hydroxyfuran-3-ide-2,4-dione
• InChI: InChI=1S/C6H7O6.Na/c7-1-2(8)5-3(9)4(10)6(11)12-5;/h2,5,7-8,10H,1H2;/q-1;+1/t2-,5+;/m0./s1
• InChI Key: IFVCRSPJFHGFCG-RXSVEWSESA-N
• Canonical SMILES: C(C(C1C(=O)[C-](C(=O)O1)O)O)O.[Na+]
• Isomeric SMILES: C([C@@H]([C@@H]1C(=O)[C-](C(=O)O1)O)O)O.[Na+]
• Molecular Formula: C6H7NaO6
• Molecular Weight: 198.11 g/mol

Description

(+)-Sodium L-ascorbate crystalline is a useful research compound. Its molecular formula is C6H7NaO6 and its molecular weight is 198.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cancer Research and Carcinogenesis : Sodium L-ascorbate was found to have a promoting effect on urinary bladder carcinogenesis in rats. Extremely high doses of sodium L-ascorbate significantly increased the incidence of preneoplastic lesions and cancer of the urinary bladder (Fukushima et al., 1983).

• Material Science and Nanotechnology : Sodium L-ascorbate is used as an antioxidant to prevent the oxidation of colloidal Ti3C2Tx MXene nanosheets, maintaining their stable morphology, structure, and electrical conductivity even in the presence of water and oxygen (Zhao et al., 2019).

• Soil Science : In soil science, citrate-ascorbate is effective in dissolving poorly crystalline Fe oxides with high selectivity, making it a useful extraction procedure for estimating poorly crystalline Fe oxides in soils (Reyes & Torrent, 1997).

• Medical Research and Therapy : Sodium L-ascorbate potentiates the growth inhibitory effect of various agents on neuroblastoma cells in culture. It enhances the effect of agents like 5-fluorouracil and x-irradiation on neuroblastoma cells (Prasad et al., 1979).

• Chemical Engineering and Solubility Studies : Sodium L-ascorbate's solubility in various solvents has been determined, and its crystal formation in different conditions has been studied. These studies are crucial for understanding its applications in pharmaceutical and chemical engineering contexts (Zhang et al., 2018).

• Green Chemistry and Organic Synthesis : Sodium ascorbate is used as a safe and green catalyst for the synthesis of densely functionalized pyrazoles and dihydropyrano-[2,3-c]pyrazole derivatives (Kiyani & Bamdad, 2018).

• Dentistry and Adhesive Systems : Sodium ascorbate influences the bond strength of various adhesive systems to sodium hypochlorite-treated dentin, highlighting its potential application in dental procedures (Ebrahimi-Chaharom et al., 2015).

• Cardiovascular Diagnosis : Sodium ascorbate dilution curves have been utilized for direct intravascular detection of indicators in cardiovascular diagnosis (Frommer et al., 1961).

• Biochemistry and Sample Preservation : Sodium ascorbate is effective in preserving folate levels in human serum samples, highlighting its use in biochemistry and laboratory practices (Kerkay et al., 1977).